Cas no 2228446-43-1 (3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228446-43-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6083520
• PubChem ID: 165843680
• Update Time: 2025-11-06

3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228446-43-1
• EN300-1727211

• Inchi： 1S/C12H13N3O2/c1-12(2)9(10(12)11(16)17)7-5-14-8-6-13-3-4-15(7)8/h3-6,9-10H,1-2H3,(H,16,17)
• InChI Key： UTIQLDRQXPAJPB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CN=C3C=NC=CN23)C1(C)C)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228446-43-1)

3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228446-43-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines an imidazo[1,2-a]pyrazine moiety with a dimethylcyclopropane carboxylic acid group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or modulator in targeting specific biological pathways.

The compound's imidazo[1,2-a]pyrazine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. This has led to growing curiosity about its role in addressing inflammatory diseases, oncology, and neurological disorders—topics frequently searched in academic and industry circles. Its 2,2-dimethylcyclopropane segment further enhances metabolic stability, a critical factor in optimizing drug-like properties.

Recent advancements in high-throughput screening and computational chemistry have highlighted the potential of CAS No. 2228446-43-1 as a lead compound. For instance, its carboxylic acid functionality allows for versatile derivatization, enabling researchers to fine-tune solubility and bioavailability. These attributes align with current trends in precision medicine and personalized therapeutics, which dominate discussions in modern pharmacology.

From a synthetic perspective, the preparation of 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic transformations, often leveraging cross-coupling reactions and cyclization strategies. These methods are frequently explored in peer-reviewed journals and patent literature, reflecting the compound's relevance in process chemistry and scale-up optimization.

In the context of drug repurposing—a hot topic in post-pandemic research—this compound's unique structure offers opportunities for investigating new therapeutic indications. Its imidazo[1,2-a]pyrazine motif shares similarities with known antiviral agents and immune regulators, sparking interest in its potential role in emerging health challenges.

For researchers seeking SAR (Structure-Activity Relationship) insights, CAS No. 2228446-43-1 serves as a valuable template. Its sterically hindered cyclopropane ring and heteroaromatic system provide a rich platform for studying conformational constraints and binding affinity. Such studies are pivotal in the design of next-generation therapeutics with improved efficacy and safety profiles.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are also gaining traction. Its low molecular weight and balanced lipophilicity make it a subject of interest in bioavailability enhancement strategies, a recurring theme in pharmacokinetic research.

In summary, 3-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropane-1-carboxylic acid represents a compelling case study at the intersection of medicinal chemistry and drug development. Its structural features and potential applications resonate with contemporary scientific inquiries, ensuring its continued relevance in both academic and industrial settings.